4-methyl-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one

• IUPAC Name: 4-methyl-3,5,6,7-tetrahydrocyclopenta[d]pyrimidin-2-one
• InChI: InChI=1S/C8H10N2O/c1-5-6-3-2-4-7(6)10-8(11)9-5/h2-4H2,1H3,(H,9,10,11)
• InChI Key: KQUXCKYKMCJICY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CCCC2=NC(=O)N1
• Molecular Formula: C8H10N2O
• Molecular Weight: 150.18 g/mol
• CAS No.: 88267-95-2

Description

4-methyl-1,5,6,7-tetrahydro-2H-cyclopenta[d]pyrimidin-2-one is a chemical compound with the CAS Number: 88267-95-2. It has a molecular weight of 150.18 and its linear formula is C8 H10 N2 O.

Molecular Structure Analysis

The structure of a similar compound, 1-(4-chlorophenacyl)-4-methyl-1,5,6,7-tetrahydro-2H-cyclopenta[b]pyridin-2-one, has been studied using single-crystal X-ray diffraction. The structure was solved by direct methods and refined. It’s likely that the structure of this compound would be similar, given the structural similarities between the two compounds.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. Unfortunately, other specific physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the sources I found.

Scientific Research Applications

Supramolecular Chemistry

• Hydrogen Bonding and Dimerization : The study of ureidopyrimidones, which share structural similarities with the query compound, reveals their ability to dimerize via hydrogen bonding, showcasing the potential of such compounds in constructing supramolecular assemblies. This characteristic could be relevant for the development of materials with specific physical or chemical properties (Beijer et al., 1998).

Organic Synthesis

• Synthesis of Analogues : Research on trifluoromethylated analogues of pyrimidinones, including methods for their synthesis, can offer insights into the modification of pyrimidinone derivatives for enhanced properties or for the creation of novel compounds with potential biological activity (Sukach et al., 2015).

Drug Discovery

• Antimicrobial Activity : The development of spirocyclic thieno[2,3-d]pyrimidin-4(3H)-one derivatives showcases their evaluation for antimicrobial activity. Compounds structurally related to the query chemical might be explored for their potential as antimicrobial agents, indicating a research avenue for the discovery of new drugs (Candia et al., 2017).

Pharmacological Research

• Cognitive Disorders Treatment : The design and discovery of compounds structurally related to pyrimidinones for selective inhibition of enzymes such as PDE9A highlight the potential therapeutic applications in treating cognitive disorders. This suggests that modifications to the core pyrimidinone structure can lead to pharmacologically active agents (Verhoest et al., 2012).